Cas no 68450-42-0 (6-Methoxypyrazine-2-carbothioamide)

• Product Name: 6-Methoxypyrazine-2-carbothioamide
• CAS No: 68450-42-0
• MF: C₆H₇N₃OS
• MW: 169.204279184341
• CID: 841130
• PubChem ID: 818294
• Update Time: 2025-05-21

6-Methoxypyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyrazine-2-carbothioamide
• Pyrazinecarbothioamide, 6-methoxy- (9CI)
• 6-Methoxy-2-pyrazinecarbothioamide
• 6-METHOXY-PYRAZINECARBOTHIOAMIDE
• 2-PyrazinecarbothioaMide,6-Methoxy
• 6-methoxy-pyrazine-2-carbothioic acid amide
• AKOS006275501
• 6-Methoxypyrazine-2-carboximidothioic acid
• AF-615/25002830
• 6-methoxypyrazine-2-thiocarboxamide
• 6-Methoxy-2-pyrazinecarbothioamide, AldrichCPR
• FT-0621197
• A25532
• 68450-42-0
• DTXSID10988103
• CS-0367363

• MDL： MFCD00233276
• Inchi： 1S/C6H7N3OS/c1-10-5-3-8-2-4(9-5)6(7)11/h2-3H,1H3,(H2,7,11)
• InChI Key： HETPLKRGKLWGFL-UHFFFAOYSA-N
• SMILES： S=C(C1C=NC=C(N=1)OC)N

Computed Properties

• Exact Mass: 169.03100
• Monoisotopic Mass: 169.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.338
• Melting Point: 217-218 ºC
• Boiling Point: 314 ºC
• Flash Point: 144 ºC
• PSA: 93.12000
• LogP: 0.81970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 6-Methoxypyrazine-2-carbothioamide

Comprehensive Guide to 6-Methoxypyrazine-2-carbothioamide (CAS No. 68450-42-0): Properties, Applications, and Market Insights

6-Methoxypyrazine-2-carbothioamide (CAS No. 68450-42-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazine core and methoxy and carbothioamide functional groups, exhibits versatile chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound, addressing common queries and industry demands.

The molecular formula of 6-Methoxypyrazine-2-carbothioamide is C₆H₇N₃OS, with a molecular weight of 169.21 g/mol. Its structure features a pyrazine ring substituted with a methoxy group at the 6-position and a carbothioamide moiety at the 2-position. This configuration imparts distinct reactivity, making it a useful intermediate in organic synthesis. Researchers often explore its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery and agrochemical development.

One of the most searched questions about 6-Methoxypyrazine-2-carbothioamide relates to its synthesis. The compound is typically prepared through the reaction of 6-methoxypyrazine-2-carbonitrile with hydrogen sulfide in the presence of a base, yielding the desired carbothioamide derivative. Alternative routes involve the thionation of corresponding carboxamide precursors using reagents like Lawesson's reagent or phosphorus pentasulfide. These methods are widely discussed in academic literature and patent filings, reflecting the compound's industrial relevance.

In the pharmaceutical sector, 6-Methoxypyrazine-2-carbothioamide serves as a key intermediate for the synthesis of bioactive molecules. Its pyrazine scaffold is found in several drugs targeting central nervous system (CNS) disorders, antimicrobial agents, and anticancer therapies. Recent studies highlight its role in developing kinase inhibitors, a hot topic in precision medicine. The compound's ability to modulate enzyme activity makes it a candidate for drug repurposing research, a trending area in pharmaceutical innovation.

Agrochemical applications of 6-Methoxypyrazine-2-carbothioamide are equally noteworthy. The compound's derivatives are investigated for their herbicidal, fungicidal, and insecticidal properties. With the growing demand for sustainable agriculture solutions, researchers are exploring eco-friendly variants of this molecule to replace conventional pesticides. This aligns with global trends toward green chemistry and reduced environmental impact, making it a frequently searched topic among agrochemical professionals.

Market dynamics for 6-Methoxypyrazine-2-carbothioamide reflect its niche but growing demand. Suppliers and manufacturers often list this compound under categories like fine chemicals, research chemicals, or custom synthesis services. Pricing trends are influenced by raw material availability, synthetic complexity, and end-use sector requirements. The rise of contract research organizations (CROs) and specialty chemical producers has further expanded its accessibility, catering to academic and industrial clients worldwide.

From a regulatory standpoint, 6-Methoxypyrazine-2-carbothioamide is generally regarded as safe for research purposes when handled under standard laboratory conditions. However, users frequently search for material safety data sheets (MSDS) and handling guidelines to ensure compliance with local regulations. Proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to maintain safety and stability.

Innovation around 6-Methoxypyrazine-2-carbothioamide continues to evolve, with recent patents highlighting novel derivatives for electronic materials and catalysis. Its electron-deficient pyrazine ring makes it a candidate for organic semiconductors, a booming sector in flexible electronics. Additionally, catalysis researchers are exploring its metal-chelating properties for cross-coupling reactions, a staple in modern synthetic chemistry.

For those sourcing 6-Methoxypyrazine-2-carbothioamide, quality parameters such as purity (HPLC/GC), solubility data, and spectroscopic characterization (NMR, IR) are critical. Reputable suppliers provide certificates of analysis (CoA) and technical support to assist with application-specific queries. The compound is typically available in gram to kilogram quantities, with custom synthesis options for larger-scale needs.

In conclusion, 6-Methoxypyrazine-2-carbothioamide (CAS No. 68450-42-0) stands as a multifaceted compound with expanding roles in science and industry. Its intersection with drug discovery, sustainable agrochemicals, and advanced materials positions it as a compound of enduring interest. As research uncovers new applications, its market footprint is expected to grow, driven by innovation and interdisciplinary collaboration.